Cas no 116319-08-5 (5-Pyrimidinol,4-methyl-, 1-oxide)
116319-08-5 structure
Product Name:5-Pyrimidinol,4-methyl-, 1-oxide
CAS No:116319-08-5
MF:H3O4P
MW:97.9951813220978
CID:131182
PubChem ID:22486802
Update Time:2025-04-19
5-Pyrimidinol,4-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinol,4-methyl-, 1-oxide
- 4-Methyl-5-pyrimidinol 1-oxide
- 5-Pyrimidinol, 4-methyl-, 1-oxide (9CI)
- 124046-04-4
- AVOCADAMIDOPROPALKONIUM CHLORIDE
- 116319-08-5
- 149059-06-3
- hydron;phosphate
- HYDROXY-DIOXIDO-OXO-PHOSPHORANE
- Concise etchant
-
- Inchi: 1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
- InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-N
- SMILES: P(=O)([O-])([O-])[O-].[H+].[H+].[H+]
Computed Properties
- Exact Mass: 126.04298
- Monoisotopic Mass: 97.97689557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 36.8
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- PSA: 60.06
- LogP: -2.150
5-Pyrimidinol,4-methyl-, 1-oxide Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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